Tert-butyl (2S)-2-(2-methoxyacetyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S)-2-(2-methoxyacetyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-6-9(13)10(14)8-16-4/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key: YDTHZSZTWFGIBX-VIFPVBQESA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C(=O)COC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@H]1C(=O)COC
• Molecular Formula: C12H21NO4
• Molecular Weight: 243.30 g/mol

Description

“Tert-butyl (2S)-2-(2-methoxyacetyl)pyrrolidine-1-carboxylate” is a pyrrolidine derivative. Pyrrolidine is a five-membered ring with one nitrogen atom and four carbon atoms. The tert-butyl group and the methoxyacetyl group are substituents on the pyrrolidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the five-membered pyrrolidine ring, with the tert-butyl group, the carboxylate group, and the methoxyacetyl group as substituents. The exact structure would depend on the positions of these substituents on the ring.

Chemical Reactions Analysis

As a pyrrolidine derivative, this compound could potentially undergo a variety of chemical reactions. The reactivity of the compound would be influenced by the electron-donating and electron-withdrawing effects of the substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the nature of the substituents and the overall structure of the molecule. For example, the presence of the polar carboxylate and methoxy groups could influence the compound’s solubility in various solvents.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

• OLEDs are widely used in displays and lighting due to their energy efficiency and flexibility. . These blue TADF emitters, incorporating two tert-butyl groups, achieve record-high external quantum efficiencies (EQE) of 25.8%. Additionally, an all-TADF white OLED with an EQE of 27.3% combines the blue TADF emitter as a host for an orange-red TADF dopant.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential biological activity, studying its reactivity under various conditions, or investigating its physical and chemical properties in more detail.

Mechanism of Action

Target of Action

The primary targets of Tert-butyl (2S)-2-(2-methoxyacetyl)pyrrolidine-1-carboxylate, also known as EN300-798890, are currently unknown. This compound is a type of tertiary butyl ester , which are known to have large applications in synthetic organic chemistry . .

Mode of Action

Tertiary butyl esters, in general, are known for their unique reactivity pattern . They can be introduced into a variety of organic compounds using flow microreactor systems . .

Biochemical Pathways

Tertiary butyl groups have implications in various biosynthetic and biodegradation pathways , but the specific pathways influenced by EN300-798890 remain to be elucidated.